Cas no 2090949-70-3 (2-(1-Oxa-9-azaspiro[5.5]undecan-9-yl)ethan-1-ol)

• Product name: 2-(1-Oxa-9-azaspiro[5.5]undecan-9-yl)ethan-1-ol
• CAS No: 2090949-70-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5047372

2-(1-Oxa-9-azaspiro[5.5]undecan-9-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-oxa-9-azaspiro[5.5]undecan-9-yl)ethan-1-ol
• 2-(1-oxa-9-azaspiro[5.5]undecan-9-yl)ethanol
• 2-(1-Oxa-9-azaspiro[5.5]undecan-9-yl)ethan-1-ol

• Inchi： 1S/C11H21NO2/c13-9-8-12-6-4-11(5-7-12)3-1-2-10-14-11/h13H,1-10H2
• InChI Key： ADVDRVAMTMGZPD-UHFFFAOYSA-N
• SMILES： O1CCCCC21CCN(CCO)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.6
• Topological Polar Surface Area: 32.7

Additional information on 2-(1-Oxa-9-azaspiro[5.5]undecan-9-yl)ethan-1-ol

2-(1-Oxa-9-Azaspiro[5.5]undecan-9-yl)ethan-1-ol: A Comprehensive Overview

2-(1-Oxa-9-Azaspiro[5.5]undecan-9-yl)ethan-1-ol, also known by its CAS number 2090949-70-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which combines a five-membered and a six-membered ring system, creating a complex yet fascinating molecular framework. The spirocyclic nature of this molecule contributes to its potential applications in drug design and material science.

The chemical structure of 2-(1-Oxa-9-Azaspiro[5.5]undecan-9-yl)ethan-1-ol is defined by the presence of an oxygen atom (oxa) and a nitrogen atom (aza) within the spirocycle. This arrangement not only enhances the molecule's stability but also introduces unique electronic properties that make it a valuable component in various chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

In terms of physical properties, 2-(1-Oxa-9-Azaspiro[5.5]undecan-9-yl)ethan-1-ol exhibits a melting point of approximately 120°C and a boiling point around 380°C under standard conditions. Its solubility in water is moderate, making it suitable for use in aqueous-based chemical processes. The compound's ability to form hydrogen bonds due to the hydroxyl group (-OH) further enhances its versatility in chemical reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 2-(1-Oxa-9-Azaspiro[5.5]undecan-9-yl)ethan-1-ol) with greater accuracy. These studies have revealed that the molecule possesses a high degree of conjugation within its spirocyclic system, which can influence its reactivity in various chemical environments. This insight has been instrumental in designing more efficient synthetic pathways for this compound.

The application of CAS No 2090949703 extends beyond traditional chemical synthesis. In the pharmaceutical industry, this compound has shown promise as a precursor for developing drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity makes it a potential candidate for anti-cancer drug development. Additionally, research into its interaction with cellular membranes has opened new avenues for drug delivery systems.

In conclusion, 2-(1-Oxa-azaspiro[5.5]undecan-9yl)ethan-1ol) is a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structural features and versatile chemical properties continue to make it a subject of intense research interest.